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Compound of Interest |

Compound Name: Tetradecylcyclohexane
CAS No.: 1795-18-2
Cat. No.: B157289
Get Quote
. J

This guide provides essential safety protocols and personal protective equipment (PPE)
recommendations for the handling of Tetradecylcyclohexane in a laboratory setting.
Developed for researchers, scientists, and drug development professionals, this document
synthesizes technical data with practical, field-proven insights to ensure a safe and efficient
work environment. Our commitment is to empower you with knowledge that extends beyond
the product, fostering a culture of safety and scientific integrity.

Understanding the Risks: Hazard Analysis of
Tetradecylcyclohexane

Tetradecylcyclohexane (CAS No. 1795-18-2) is a cycloalkane with a long alkyl chain. While it
may not be as volatile as some lower molecular weight solvents, it presents a significant health
hazard that necessitates careful handling.

The primary and most critical hazard associated with Tetradecylcyclohexane is aspiration
toxicity.[1] According to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS), it is classified as Aspiration Hazard Category 1, with the hazard statement
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H304: May be fatal if swallowed and enters airways.[1] This means that if the liquid is ingested
and then drawn into the lungs, it can cause severe and potentially fatal lung damage.

Due to its physical state as a solid at room temperature (freezing point: 24°C), the risk of
aerosolization during handling, such as scooping or transferring, must be considered.[2] While
vapor pressure data is not readily available in public databases, its high molecular weight
suggests a low vapor pressure at standard temperature and pressure. However, heating the
substance will increase its volatility and the potential for inhalation exposure.

Key Hazard Summary:

Hazard Primary Route of
o GHS Category Hazard Statement
Classification Exposure

H304: May be fatal if _ _
Ingestion, Inhalation

Aspiration Toxicity 1 swallowed and enters
) of aerosols
airways
May cause mild
Skin Contact Not Classified irritation upon Dermal
prolonged contact
- May cause
Eye Contact Not Classified Ocular

mechanical irritation

The Core of Safety: A Multi-Layered PPE Strategy

A robust PPE strategy is the cornerstone of safe chemical handling. For
Tetradecylcyclohexane, the focus is on preventing ingestion, inhalation of aerosols, and direct
contact with skin and eyes. The following sections detail the rationale and specifications for
each type of PPE.

Eye and Face Protection: Your First Line of Defense

Rationale: Direct contact with the eyes by solid particles or splashes of molten
Tetradecylcyclohexane can cause mechanical irritation. Given the aspiration hazard,
preventing any accidental splashes towards the mouth is also crucial.
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Minimum Requirement:

o Chemical Splash Goggles: These are essential to provide a seal around the eyes, protecting
against dust and potential splashes.[3] Look for goggles that meet the ANSI Z87.1 standard
for chemical splash protection.

Enhanced Protection (Recommended for large quantities or heating):

o Face Shield worn over Chemical Splash Goggles: A face shield provides an additional layer
of protection for the entire face from splashes of molten material or larger quantities of the
solid.

Hand Protection: The Right Glove for the Job

Rationale: While Tetradecylcyclohexane is not classified as a skin irritant, prolonged or
repeated contact should be avoided. The primary purpose of gloves is to prevent skin contact
and the subsequent risk of accidental ingestion.

Recommended Glove Material:

 Nitrile Gloves: Nitrile gloves offer good resistance to a wide range of chemicals, including
aliphatic and alicyclic hydrocarbons.[2][4] For handling Tetradecylcyclohexane, nitrile
provides a suitable barrier for incidental contact.

Important Considerations:

e Glove Thickness: A minimum thickness of 4-5 mil is recommended for adequate protection
against incidental splashes.

 Inspection and Replacement: Always inspect gloves for tears or punctures before use. If
contact with Tetradecylcyclohexane occurs, remove the gloves immediately, wash your
hands, and don a new pair. Disposable gloves should never be reused.

e Double Gloving: For procedures with a higher risk of splashes, such as when handling
molten Tetradecylcyclohexane, wearing two pairs of nitrile gloves can provide additional
protection.
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. Chemical Resistance to Suitability for
Glove Material
Alkanes/Cycloalkanes Tetradecylcyclohexane

o Good to Excellent (for
Nitrile o Recommended
incidental contact)

Latex Fair to Poor Not Recommended
Vinyl Poor Not Recommended
Neoprene Good to Excellent Suitable Alternative
Butyl Rubber Poor Not Recommended

This table provides general guidance. Always consult the glove manufacturer's specific
chemical resistance data.

Body Protection: Shielding from Contamination
Rationale: A lab coat is essential to protect your personal clothing from contamination with
Tetradecylcyclohexane.

Requirement:

e Laboratory Coat: A standard, long-sleeved laboratory coat should be worn at all times when
handling this chemical. Ensure it is fully buttoned.

» Chemical-Resistant Apron: When handling larger quantities or when there is a significant risk
of splashing, a chemical-resistant apron worn over the lab coat is recommended.

Respiratory Protection: Assessing the Inhalation Risk

Rationale: The need for respiratory protection depends on the specific handling conditions and
the potential for generating airborne particles or vapors. Although the vapor pressure of
Tetradecylcyclohexane is expected to be low at room temperature, certain operations can
increase the inhalation risk.

When is Respiratory Protection Necessary?
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Handling the solid in a way that generates dust.

Heating Tetradecylcyclohexane above its melting point.

Aerosol-generating procedures (e.g., spraying, sonicating solutions).

Inadequate ventilation.
Recommended Respiratory Protection:

e For Dusts/Aerosols: A NIOSH-approved N95 particulate respirator is the minimum
requirement when handling the solid in a manner that may create dust.

e For Vapors from Heated Liquid: If heating Tetradecylcyclohexane, an air-purifying
respirator (APR) with organic vapor (OV) cartridges is necessary.[5]

¢ In situations with high concentrations or poor ventilation: A powered air-purifying respirator
(PAPR) with organic vapor cartridges may be required to provide a higher level of protection.

[6]

OSHA regulations require that a written respiratory protection program be in place before any
employee is required to wear a respirator.[6] This includes medical evaluation, fit testing, and
training.[6]

Operational and Disposal Plans: A Step-by-Step
Approach

A self-validating protocol ensures safety at every stage of the workflow, from receiving the
chemical to its final disposal.

Safe Handling Workflow

The following diagram outlines the critical steps for the safe handling of
Tetradecylcyclohexane.
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Caption: Workflow for the safe handling of Tetradecylcyclohexane.

Disposal Plan

As a non-polar organic compound, Tetradecylcyclohexane waste must be handled as
hazardous waste.

Step-by-Step Disposal Protocol:

e Segregation: Do not mix Tetradecylcyclohexane waste with other waste streams,
particularly aqueous or halogenated waste.

» Container: Collect all solid and liquid waste containing Tetradecylcyclohexane in a clearly
labeled, leak-proof container. The label should include "Hazardous Waste,"
"Tetradecylcyclohexane,” and the primary hazard (Aspiration Hazard).

o Storage: Store the waste container in a designated, well-ventilated satellite accumulation
area, away from incompatible materials.

» Disposal: Arrange for pick-up and disposal by your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor. Under no
circumstances should Tetradecylcyclohexane be disposed of down the drain.

Emergency Procedures: Be Prepared

Spill Response:

o Evacuate: Clear the immediate area of all personnel.
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Ventilate: Ensure the area is well-ventilated. If the spill is large, evacuate the lab and inform
your supervisor and EHS.

PPE: Don the appropriate PPE, including respiratory protection if necessary.

Containment: For solid spills, carefully sweep or scoop the material into a labeled waste
container, avoiding dust generation. For molten spills, use an absorbent material suitable for
organic liquids to contain and absorb the spill.

Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., isopropanol),
followed by soap and water. Collect all cleanup materials as hazardous waste.

First Aid:

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion:Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention and provide the Safety Data Sheet to the medical
personnel.

Conclusion: A Commitment to Safety

The safe handling of Tetradecylcyclohexane is predicated on a thorough understanding of its
aspiration hazard and the diligent application of appropriate personal protective equipment and
handling protocols. By adhering to the guidelines outlined in this document, researchers can
mitigate the risks associated with this chemical and maintain a safe laboratory environment.
Your commitment to these practices is a testament to your dedication to both scientific
excellence and the well-being of your colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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